Cas no 1805437-10-8 (Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate
• CAS No: 1805437-10-8
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4897527
• Update Time: 2025-10-29

Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate

• Inchi： 1S/C10H10F2N2O5/c1-18-7-3-5(9(11)12)10(14(16)17)13-6(7)4-8(15)19-2/h3,9H,4H2,1-2H3
• InChI Key： RAGUGGXAFYRFKR-UHFFFAOYSA-N
• SMILES： FC(C1=C([N+](=O)[O-])N=C(CC(=O)OC)C(=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.4
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate

Methyl 3-(Difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate (CAS No. 1805437-10-8): An Overview of Its Properties and Applications

Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate (CAS No. 1805437-10-8) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate consists of a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a nitro group, along with an acetate ester moiety. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The introduction of fluorine atoms into organic molecules can significantly enhance their biological activity, metabolic stability, and pharmacokinetic properties. In the case of Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate, the difluoromethyl group plays a crucial role in modulating its reactivity and selectivity towards specific biological targets.

The methoxy group in Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate contributes to the overall polarity and lipophilicity of the molecule. This balance is essential for optimizing the compound's ability to cross biological membranes and interact with target proteins or receptors. Additionally, the nitro group imparts electron-withdrawing properties that can influence the compound's electronic structure and reactivity.

In terms of its synthetic accessibility, Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate can be prepared through a series of well-established organic reactions. One common synthetic route involves the reaction of a suitable pyridine derivative with difluoroacetic acid methyl ester, followed by selective nitration and methylation steps. This synthetic flexibility allows researchers to tailor the compound's properties for specific applications.

The potential applications of Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate are diverse and promising. In medicinal chemistry, this compound has been explored as a lead structure for the development of novel inhibitors targeting various enzymes and receptors involved in disease pathways. For example, recent studies have demonstrated its efficacy as an inhibitor of kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

Furthermore, Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate has shown potential as an intermediate in the synthesis of more complex molecules with therapeutic value. Its unique structural features make it an ideal starting point for combinatorial chemistry approaches, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

In addition to its medicinal applications, Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate has also been investigated for its use in agrochemicals. The compound's ability to modulate plant growth and development has led to its evaluation as a potential herbicide or plant growth regulator. Preliminary studies have indicated that it exhibits selective activity against certain weed species while showing minimal toxicity to crops.

The environmental impact of chemical compounds is an important consideration in their development and application. Research on the biodegradability and ecotoxicity of Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate is ongoing to ensure that its use does not pose significant risks to ecosystems or human health. Initial findings suggest that it degrades rapidly under environmental conditions, minimizing its long-term impact.

In conclusion, Methyl 3-(difluoromethyl)-5-methoxy-2-nitropyridine-6-acetate (CAS No. 1805437-10-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and favorable chemical properties make it an attractive candidate for further exploration and development. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely to play an increasingly important role in various scientific and industrial fields.